Cas no 2223046-97-5 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile
• CAS No: 2223046-97-5
• MF: C₁₀H₁₃BN₂O₂S
• MW: 236.098420858383
• CID: 5194167
• PubChem ID: 66521032
• Update Time: 2025-06-10

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile

• Inchi： 1S/C10H13BN2O2S/c1-9(2)10(3,4)15-11(14-9)7-6-13-8(5-12)16-7/h6H,1-4H3
• InChI Key： UENRWDCELXPIDX-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=CN=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile

Introduction to 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile (CAS No: 2223046-97-5)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2223046-97-5, features a unique structural framework that combines a thiazole core with a tetramethylborate group, making it a promising candidate for various synthetic applications. The thiazole moiety is well-known for its presence in numerous biologically active molecules, while the borate group introduces reactivity that is highly useful in cross-coupling reactions, which are pivotal in modern drug development.

The compound's structure is particularly intriguing due to the presence of a borylated thiazole ring. This configuration allows for facile participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. These reactions are widely employed in the construction of complex molecular architectures, including those found in pharmaceuticals. The ability to introduce this compound into synthetic pathways offers chemists a versatile tool for constructing novel heterocyclic compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of thiazole derivatives. Thiazole-based compounds are of immense interest due to their diverse biological activities, which span antimicrobial, antifungal, anti-inflammatory, and even anticancer properties. The introduction of boron-containing groups into these frameworks has opened up new avenues for exploration, particularly in the realm of medicinal chemistry. Researchers have been exploring how the borylated thiazoles can be further functionalized to produce molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile is its utility as an intermediate in the synthesis of more complex molecules. The boronate ester functionality can be readily transformed into other reactive species through various chemical transformations. For instance, it can be converted into an aryl halide or an alkene through metal-catalyzed deprotonation and subsequent coupling reactions. This adaptability makes it an invaluable building block for constructing intricate molecular structures.

The pharmaceutical industry has been particularly keen on exploring borylated heterocycles due to their potential as drug candidates. Several studies have demonstrated the efficacy of thiazole derivatives in preclinical models for treating various diseases. The incorporation of a boron atom into these molecules not only enhances their reactivity but also influences their electronic properties, which can be fine-tuned to optimize pharmacokinetic and pharmacodynamic characteristics. This has led to increased interest in developing new synthetic routes to access these compounds more efficiently.

Recent advances in catalytic systems have further facilitated the use of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile in synthetic applications. Transition-metal catalysts such as palladium and copper have been shown to promote highly efficient cross-coupling reactions between this compound and various organic substrates. These reactions often proceed under mild conditions and with high selectivity, making them ideal for large-scale synthesis. The development of such catalytic systems has significantly reduced the barriers to accessing complex thiazole derivatives.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Boron-containing heterocycles have been explored as components in advanced materials due to their unique electronic properties. For example, they can be incorporated into organic semiconductors or luminescent materials where their boronate esters contribute to charge transport or light emission properties. Similarly, in agrochemicals, these compounds have shown promise as intermediates for synthesizing novel pesticides and herbicides.

In conclusion, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole-2-carbonitrile represents a significant advancement in the field of organic synthesis and drug development. Its unique structural features make it an excellent candidate for further exploration in both academic research and industrial applications. As our understanding of its reactivity and potential continues to grow, we can expect to see increasingly innovative uses emerge from this versatile compound.